Cas no 953919-81-8 (2-methyl-N-(4-{3-(2-phenylmorpholin-4-yl)propylsulfamoyl}phenyl)propanamide)

• Product Name: 2-methyl-N-(4-{3-(2-phenylmorpholin-4-yl)propylsulfamoyl}phenyl)propanamide
• CAS No: 953919-81-8
• MF: C₂₃H₃₁N₃O₄S
• MW: 445.574944734573
• CID: 6098971
• PubChem ID: 16892816
• Update Time: 2025-05-20

2-methyl-N-(4-{3-(2-phenylmorpholin-4-yl)propylsulfamoyl}phenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-(4-{3-(2-phenylmorpholin-4-yl)propylsulfamoyl}phenyl)propanamide
• 2-methyl-N-[4-[3-(2-phenylmorpholin-4-yl)propylsulfamoyl]phenyl]propanamide
• 2-methyl-N-(4-{[3-(2-phenylmorpholin-4-yl)propyl]sulfamoyl}phenyl)propanamide
• F5023-0144
• N-(4-(N-(3-(2-phenylmorpholino)propyl)sulfamoyl)phenyl)isobutyramide
• 953919-81-8
• AKOS024490978
• SR-01000920081-1
• SR-01000920081
• VU0630165-1

• Inchi： 1S/C23H31N3O4S/c1-18(2)23(27)25-20-9-11-21(12-10-20)31(28,29)24-13-6-14-26-15-16-30-22(17-26)19-7-4-3-5-8-19/h3-5,7-12,18,22,24H,6,13-17H2,1-2H3,(H,25,27)
• InChI Key： CVWUHXUQDWZQRD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NCCCN2CCOC(C3=CC=CC=C3)C2)(=O)=O)C=C1)(=O)C(C)C

Computed Properties

• Exact Mass: 445.20352765g/mol
• Monoisotopic Mass: 445.20352765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 96.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 2-methyl-N-(4-{3-(2-phenylmorpholin-4-yl)propylsulfamoyl}phenyl)propanamide

2-Methyl-N-(4-{3-(2-phenylmorpholin-4-yl)propylsulfamoyl}phenyl)propanamide: A Comprehensive Overview

The compound with CAS No. 953919-81-8, known as 2-methyl-N-(4-{3-(2-phenylmorpholin-4-yl)propylsulfamoyl}phenyl)propanamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes a 2-methylpropanamide group attached to a phenyl ring substituted with a sulfamoyl group. The sulfamoyl group itself is connected to a propyl chain that terminates in a 2-phenylmorpholine moiety. This intricate architecture suggests potential applications in drug design, particularly in the development of bioactive agents with targeted therapeutic effects.

Recent studies have highlighted the importance of sulfamoyl groups in modulating the pharmacokinetic and pharmacodynamic properties of bioactive compounds. The presence of such groups in 2-methyl-N-(4-{3-(2-phenylmorpholin-4-yl)propylsulfamoyl}phenyl)propanamide indicates its potential to interact with various biological targets, such as enzymes or receptors, making it a promising candidate for drug discovery. Additionally, the morpholine ring within the molecule is known for its ability to enhance solubility and stability, which are critical factors in drug development.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have employed advanced synthetic techniques, including coupling reactions and ring-forming processes, to construct the molecule's complex framework. These methods not only demonstrate the versatility of modern organic chemistry but also pave the way for the scalable production of similar compounds for preclinical testing.

In terms of biological activity, 2-methyl-N-(4-{3-(2-phenylmorpholin-4-yl)propylsulfamoyl}phenyl)propanamide has shown promise in inhibiting certain enzymes associated with inflammatory diseases and cancer. For instance, studies have revealed its ability to modulate the activity of kinases, which are key players in cellular signaling pathways. This suggests that the compound could be developed into a therapeutic agent for conditions where kinase activity is dysregulated.

Furthermore, the morpholine moiety within the molecule has been implicated in enhancing bioavailability and reducing off-target effects, which are critical considerations in drug design. By incorporating this functional group, researchers aim to strike a balance between efficacy and safety, ensuring that the compound can be administered at therapeutically relevant doses without causing adverse effects.

From an analytical standpoint, the characterization of CAS No. 953919-81-8 has been achieved through advanced spectroscopic techniques such as NMR and mass spectrometry. These methods have provided insights into the molecule's structural integrity and purity, which are essential for ensuring reproducibility in both laboratory and industrial settings.

In conclusion, 2-methyl-N-(4-{3-(2-phenylmorpholin-4-yl)propylsulfamoyl}phenyl)propanamide represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structure and promising biological activity make it a valuable tool for researchers seeking to develop innovative therapeutic agents. As ongoing studies continue to uncover its full potential, this compound stands at the forefront of modern medicinal chemistry.